Cas no 61454-72-6 (Benzaldehyde, 4,4'-[oxybis(methyleneoxy)]bis[2-methoxy-)

Benzaldehyde, 4,4'-[oxybis(methyleneoxy)]bis[2-methoxy- structure
61454-72-6 structure
Product Name:Benzaldehyde, 4,4'-[oxybis(methyleneoxy)]bis[2-methoxy-
CAS No:61454-72-6
MF:C18H18O7
MW:346.331326007843
CID:478707
PubChem ID:12303483
Update Time:2025-04-19

Benzaldehyde, 4,4'-[oxybis(methyleneoxy)]bis[2-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 4,4'-[oxybis(methyleneoxy)]bis[2-methoxy-
    • 4-[(4-formyl-3-methoxyphenoxy)methoxymethoxy]-2-methoxybenzaldehyde
    • DTXSID20486680
    • 61454-72-6
    • Inchi: 1S/C18H18O7/c1-21-17-7-15(5-3-13(17)9-19)24-11-23-12-25-16-6-4-14(10-20)18(8-16)22-2/h3-10H,11-12H2,1-2H3
    • InChI Key: FAQRCVOSXDGYTO-UHFFFAOYSA-N
    • SMILES: O(COCOC1C=CC(C=O)=C(C=1)OC)C1C=CC(C=O)=C(C=1)OC

Computed Properties

  • Exact Mass: 346.10524
  • Monoisotopic Mass: 346.10525291g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 10
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 80.3Ų

Experimental Properties

  • PSA: 80.29
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